Cas no 1261941-05-2 (2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid)

• Product Name: 2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• CAS No: 1261941-05-2
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• MDL: MFCD18323118
• CID: 1223253
• PubChem ID: 53228939
• Update Time: 2025-04-20

2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
• 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 3-Fluoro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 3-Fluoro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• DTXSID10692319
• 2-FLUORO-4-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• MFCD18323118
• 1261941-05-2

• MDL： MFCD18323118
• Inchi： 1S/C17H16FNO4S/c18-16-11-13(6-7-15(16)17(20)21)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key： WAVWCNWEQYSVSF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=C(C=2)F)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733g/mol
• Monoisotopic Mass: 349.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives